N-(4-acetamidophenyl)-2-((4-(2-((3-(methylthio)phenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C22H22N4O3S3/c1-14(27)23-15-6-8-16(9-7-15)24-21(29)13-32-22-26-18(12-31-22)11-20(28)25-17-4-3-5-19(10-17)30-2/h3-10,12H,11,13H2,1-2H3,(H,23,27)(H,24,29)(H,25,28)
• InChI Key: LLZHRRULJBSYTP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=CC(=CC=C3)SC
• Molecular Formula: C22H22N4O3S3
• Molecular Weight: 486.6 g/mol

Description

N-(4-acetamidophenyl)-2-((4-(2-((3-(methylthio)phenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22N4O3S3 and its molecular weight is 486.62. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamidophenyl)-2-((4-(2-((3-(methylthio)phenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-2-((4-(2-((3-(methylthio)phenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Optoelectronic Properties

A study by Camurlu and Guven (2015) explored the optoelectronic properties of thiazole-based polythiophenes, including compounds similar to the one . These compounds were synthesized and characterized, revealing significant potential for applications in conducting polymers with specific optical band gaps and satisfactory switching times. Such properties make them applicable in optoelectronics and material science (Camurlu & Guven, 2015).

Anticancer Activity

Evren et al. (2019) synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and evaluated their anticancer activity. Compounds like the one in your query showed selectivity and effectiveness against certain cancer cell lines, highlighting their potential as therapeutic agents in oncology (Evren et al., 2019).

Antibacterial Evaluation

Lu et al. (2020) conducted a study on N-phenylacetamide derivatives containing 4-arylthiazole moieties. These compounds demonstrated promising antibacterial activities against various bacterial strains. This research highlights the potential use of such compounds in developing new antibacterial agents (Lu et al., 2020).